Cas no 2228259-34-3 ((1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}cyclopropyl)methanol)

• Product Name: (1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}cyclopropyl)methanol
• CAS No: 2228259-34-3
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• CID: 6082754
• PubChem ID: 165672650
• Update Time: 2025-05-20

(1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}cyclopropyl)methanol
• EN300-1992488
• (1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}cyclopropyl)methanol
• 2228259-34-3

• Inchi： 1S/C10H10ClN3O/c11-8-7-6(10(4-15)1-2-10)3-12-9(7)14-5-13-8/h3,5,15H,1-2,4H2,(H,12,13,14)
• InChI Key： GMYUQUJOZUEPKL-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2C1(CO)CC1

Computed Properties

• Exact Mass: 223.0512396g/mol
• Monoisotopic Mass: 223.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8Ų

Additional information on (1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}cyclopropyl)methanol

Introduction to (1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}cyclopropyl)methanol (CAS No. 2228259-34-3)

(1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}cyclopropyl)methanol, identified by its CAS number 2228259-34-3, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a pyrrolo[2,3-d]pyrimidine core, combined with a cyclopropyl group and a hydroxymethyl substituent, makes it a versatile scaffold for designing novel therapeutic agents.

The pyrrolo[2,3-d]pyrimidine moiety is a well-known pharmacophore found in various bioactive molecules. It is commonly associated with enhanced binding affinity and selectivity towards biological targets, making it a preferred choice for medicinal chemists. In particular, the 4-chloro substituent on the pyrrolopyrimidine ring introduces a region for further functionalization, allowing for the creation of diverse derivatives with tailored pharmacological properties.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry. The cyclopropyl group is known to improve metabolic stability and oral bioavailability, which are critical factors in drug development. Additionally, the hydroxymethyl group provides a site for further derivatization, enabling the synthesis of more complex molecules with enhanced biological activity.

One of the most promising applications of (1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}cyclopropyl)methanol is in the field of anticancer research. The pyrrolopyrimidine scaffold has been extensively studied for its ability to inhibit kinases and other enzymes involved in tumor growth and progression. Preclinical studies have demonstrated that derivatives of this compound exhibit potent antitumor activity by disrupting key signaling pathways in cancer cells.

Moreover, the compound has shown potential in treating inflammatory diseases. The pyrrolopyrimidine core is known to modulate inflammatory responses by interacting with specific receptors and enzymes. This makes it a valuable candidate for developing novel anti-inflammatory agents that could offer alternatives to existing therapies.

In addition to its therapeutic potential, (1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}cyclopropyl)methanol has been explored for its antimicrobial properties. Emerging evidence suggests that this compound can inhibit the growth of various bacteria and fungi by disrupting essential cellular processes. This finding opens up new avenues for developing antibiotics and antifungal drugs to combat resistant strains.

The synthesis of (1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}cyclopropyl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrrolopyrimidine core efficiently. These methods not only enhance reaction efficiency but also minimize unwanted byproducts.

The compound's structural features make it an excellent candidate for structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can predict how (1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}cyclopropyl)methanol interacts with biological targets at the atomic level. This approach allows for the rational design of derivatives with improved potency and selectivity.

Recent advancements in biocatalysis have also opened up new possibilities for modifying (1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}cyclopropyl)methanol. Enzymatic methods offer a sustainable alternative to traditional synthetic approaches by reducing waste and energy consumption. Additionally, biocatalytic transformations can introduce novel functional groups that may enhance biological activity.

In conclusion, (1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}cyclopropyl)methanol (CAS No. 2228259-34-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and diverse applications make it a valuable tool for developing novel therapeutic agents across various disease areas. As research continues to uncover new ways to utilize this compound, its importance in drug discovery is likely to grow even further.